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Compound of Interest

Compound Name: SB 201076

Cat. No.: B1247066

Get Quote

Executive Summary & Compound Profile
SB-204990 is a potent, cell-permeable prodrug (lactone form) that targets ATP Citrate Lyase

(ACLY). Upon intracellular entry, it is hydrolyzed to its active dicarboxylic acid form (SB-

201076), which inhibits the conversion of citrate to acetyl-CoA.

This conversion is the primary source of cytosolic acetyl-CoA, essential for de novo lipogenesis

(DNL) and histone acetylation. Consequently, SB-204990 is widely used to study metabolic

reprogramming in cancer (Warburg effect) and lipid metabolism.

Critical Distinction:

SB-204990 (Lactone): High membrane permeability. Use this for cell culture.

SB-201076 (Open Acid): Poor membrane permeability. Use this for cell-free enzymatic

assays only.
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Inconsistent cytotoxicity data often stems from improper compound handling rather than

biological variance. SB-204990 is hydrophobic; failure to solubilize correctly results in micro-

precipitation that skews dose-response curves.

Standard Operating Procedure (SOP): Solubilization
Parameter Specification

Molecular Weight 389.27 g/mol

Primary Solvent DMSO (Anhydrous, Cell Culture Grade)

Max Solubility ~100 mM (in DMSO)

Stock Concentration Recommended: 10 mM or 50 mM

Storage -20°C (Desiccated, protected from light)

Step-by-Step Reconstitution:

Calculate: For a 10 mg vial, add 2.57 mL of DMSO to achieve a 10 mM stock.

Vortex: Vortex vigorously for 30–60 seconds. The solution must be completely clear.

Aliquot: Do not freeze-thaw the master stock. Aliquot into single-use volumes (e.g., 50 µL) in

amber tubes.

Storage: Store at -20°C. Stable for 6 months.

Visualization: Reconstitution Workflow
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Caption: Workflow for creating a stable 10 mM SB-204990 stock solution to prevent freeze-

thaw degradation.

Determining the Optimal Non-Toxic Dose
The goal is to identify the Maximal Effective Non-Cytotoxic Concentration (MENCC). You want

to inhibit ACLY activity (stopping lipid synthesis) without causing immediate necrotic cell death,

which confounds metabolic data.

The "Lipid Rescue" Variable
Crucial Insight: If you culture cells in standard FBS (10%), they scavenge extracellular lipids.

ACLY inhibition may show no effect because the cells do not need de novo synthesis.

Requirement: For metabolic sensitivity assays, adapt cells to Low-Serum (1%) or Dialyzed

FBS media 24 hours prior to treatment.

Experimental Protocol: Dose-Finding
Objective: Distinguish Cytostasis (Growth Arrest) from Cytotoxicity (Death).

Seeding: Seed cells (e.g., HepG2, A549) at 3,000–5,000 cells/well in 96-well plates.

Adaptation: After 24h, switch to Dialyzed FBS media (if testing lipid dependence).

Treatment: Treat with SB-204990 using a semi-log dilution series.

Range: 0, 1, 5, 10, 25, 50, 100 µM.

Vehicle Control: DMSO matched to the highest concentration (must be <0.5% v/v).

Duration: Incubate for 48–72 hours.

Readout:

Viability: CellTiter-Glo (ATP) or CCK-8.

Cytotoxicity: LDH Release Assay (measures membrane rupture).
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Data Interpretation Guide
Concentration

Typical Phenotype (Cancer
Lines)

Interpretation

1 – 5 µM No significant growth inhibition. Sub-optimal dosing.

10 – 30 µM
Growth arrest (Cytostasis).

Viability ~80-90%.

Optimal Window (MENCC).

Metabolic effects active; cells

alive.

> 50 µM
Viability drops <50%. LDH

release increases.

Off-target Toxicity. Likely non-

specific membrane damage.

> 100 µM Massive cell death.[1]
Toxic. Do not use for

mechanistic studies.

Troubleshooting & FAQs
Q1: My drug precipitates when I add it to the cell culture media.

Cause: Adding a high-concentration DMSO stock (e.g., 50 mM) directly to aqueous media

causes "shock precipitation."

Solution: Perform an intermediate dilution. Dilute the 10 mM stock 1:10 in PBS or media

immediately before adding to the well. Ensure the final DMSO concentration is <0.5%.

Q2: I see no reduction in cell growth even at 50 µM.

Cause: The "Lipid Rescue" effect. Your media contains high levels of exogenous lipids

(standard FBS).

Solution: Switch to Dialyzed FBS or reduce serum to 1%. This forces the cell to rely on ACLY

for de novo lipid synthesis, sensitizing them to the drug.

Q3: Is SB-204990 selective for ACLY?

Answer: Yes, it is highly selective for ACLY over other citrate-metabolizing enzymes.

However, at doses >50 µM, non-specific effects on mitochondrial function have been

reported. Stick to the 10–30 µM range for specificity.
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Q4: Can I use SB-204990 in vivo?

Answer: Yes, it is orally active. Typical rodent dosing is ~25–30 mg/kg/day. However, for in

vivo work, formulation is critical (often requiring vehicles like methylcellulose) due to solubility

limits.

Pathway Visualization: Mechanism of Action
Understanding the pathway helps verify if the drug is working. If SB-204990 is active, you

should see a decrease in Acetyl-CoA levels and downstream Fatty Acid Synthesis.[2][3]
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Caption: SB-204990 blocks the cytosolic conversion of Citrate to Acetyl-CoA, starving the cell

of lipids and acetyl groups for histone modification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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